5-Acetylthiophene-3-carboxamide

• CAS No.: 77779-08-9
• Molecular Formula: C7H7NO2S
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 5-acetylthiophene-3-carboxamide
• InChI: InChI=1S/C7H7NO2S/c1-4(9)6-2-5(3-11-6)7(8)10/h2-3H,1H3,(H2,8,10)
• InChI Key: ZAJTVBYTAVQKPL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CS1)C(=O)N

Description

5-Acetylthiophene-3-carboxamide is a useful research compound. Its molecular formula is C7H7NO2S and its molecular weight is 169.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of aluminium chloride (66.5 g) in acetyl chloride (200 ml) was stirred at room temperature for 1 h. Thiophene-3-carboxamide (12.7 g) was added in one aliquot and the resulting pale yellow solution stirred at room temperature for 4 h before being added cautiously to ice (1 kg) and dilute hydrochloric acid (400 ml). The resulting solution was saturated with sodium chloride and extracted with butanone (6×500 ml) and then ethyl acetate (6×500 ml). The combined organic extracts were evaporated to small volume, diluted with ethyl acetate (1000 ml) and washed thoroughly with sodium carbonate solution (6×100 ml) and water (100 ml) and then dried and evaporated to small volume to deposit the title compound as a white crystalline solid (14.0 g) m.p. 156°-157° which recrystallised from ethyl acetate, m.p. 156°-158°.